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Compound Name: 17-Methylpentacosanoyl-CoA

Cat. No.: B15546021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
17-Methylpentacosanoyl-CoA is a C26, methyl-branched, very-long-chain acyl-coenzyme A

(VLCFA-CoA). As a saturated fatty acyl-CoA with a methyl group positioned distant from the

carboxyl end, it is a putative substrate for enzymes involved in peroxisomal fatty acid oxidation.

The metabolism of VLCFAs is critical for various physiological processes, and its dysregulation

is associated with severe metabolic disorders, such as X-linked adrenoleukodystrophy and

Zellweger syndrome.

Peroxisomes are the primary site for the β-oxidation of VLCFAs, as well as 2-methyl-branched

fatty acids.[1][2] The initial and rate-limiting step of this pathway is catalyzed by acyl-CoA

oxidases (ACOX).[3] This document provides detailed protocols for utilizing 17-
Methylpentacosanoyl-CoA as a substrate to assay the activity of peroxisomal Acyl-CoA

Oxidase, an essential enzyme in lipid metabolism. These assays are fundamental for screening

potential therapeutic agents and for studying the kinetics and specificity of enzymes involved in

VLCFA metabolism.

Metabolic Significance and Signaling Pathway
17-Methylpentacosanoyl-CoA is expected to undergo chain shortening via the peroxisomal β-

oxidation pathway. The methyl group at the 17th position does not sterically hinder the initial

rounds of β-oxidation. The fatty acid will be processed by a series of enzymatic reactions,
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including oxidation, hydration, dehydrogenation, and thiolytic cleavage, releasing acetyl-CoA in

each cycle. Once the chain is sufficiently shortened, the resulting medium-chain acyl-CoA can

be transported to the mitochondria for complete oxidation.

The key enzyme for initiating this process is a very-long-chain acyl-CoA oxidase (ACOX).

There are specific ACOX enzymes for straight-chain and branched-chain acyl-CoAs.[1] Given

its structure, 17-Methylpentacosanoyl-CoA would likely be a substrate for an ACOX that has

high specificity for very-long-chain substrates.
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Preparation

Assay Execution

Data Analysis

Prepare Reaction Cocktail:
Buffer, 4-AAP/Phenol, FAD, HRP, Triton X-100

Pipette Reaction Cocktail into cuvettes

Prepare Enzyme Dilution

Add Enzyme Solution

Prepare Substrate Dilutions
(17-Methylpentacosanoyl-CoA)

Initiate reaction by adding Substrate

Equilibrate at 30°C for 5 min

Record Absorbance at 500 nm
for 5-10 minutes

Calculate Rate (ΔAbs/min)

Determine Enzyme Activity using
Beer-Lambert Law

Plot Activity vs. Substrate Conc.
for kinetic analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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